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Compound of Interest

Compound Name: N,N'-Bis(methoxymethyl)thiourea

Cat. No.: B12736656 Get Quote

An In-depth Technical Guide to N,N'-
Bis(methoxymethyl)thiourea
For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N'-Bis(methoxymethyl)thiourea is a symmetrically substituted thiourea derivative. The

thiourea functional group is a prominent scaffold in medicinal chemistry, with derivatives

exhibiting a wide range of biological activities.[1][2][3] This technical guide provides a

comprehensive overview of the core molecular properties, a plausible synthetic route, and the

broader context of thiourea derivatives in drug development. While specific experimental data

for this particular compound is limited in publicly accessible literature, this guide consolidates

available information and provides predictive data based on analogous structures.

Core Molecular Data
The fundamental molecular properties of N,N'-Bis(methoxymethyl)thiourea are summarized

below. This data is essential for its identification and use in experimental settings.
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Property Value Reference

Molecular Formula C5H12N2O2S [4][5]

Molecular Weight 164.23 g/mol [4]

CAS Number 51872-26-5 [4]

Canonical SMILES COCNC(=S)NCOC [5]

InChIKey
HMIFTYSOZMSIFK-

UHFFFAOYSA-N
[5]

Predicted Mass Spectrometry Data
Predicted mass-to-charge ratios (m/z) for various adducts of N,N'-
Bis(methoxymethyl)thiourea are useful for its characterization by mass spectrometry.

Adduct Predicted m/z

[M+H]+ 165.06923

[M+Na]+ 187.05117

[M+K]+ 203.02511

[M+NH4]+ 182.09577

[M-H]- 163.05467

(Data predicted and sourced from

PubChemLite)[5]

Experimental Protocols
Synthesis of N,N'-Bis(methoxymethyl)thiourea
A plausible and efficient method for the synthesis of N,N'-Bis(methoxymethyl)thiourea is via

the aminomethylation of thiourea using formaldehyde (in the form of paraformaldehyde) and

methanol.[6] This reaction is analogous to the synthesis of other N-alkoxymethyl ureas and

thioureas.
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Materials:

Thiourea

Paraformaldehyde

Methanol (reagent grade)

Anhydrous conditions

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend

thiourea (1 equivalent) in an excess of methanol.

Add paraformaldehyde (at least 2 equivalents) to the suspension.

Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, the excess methanol can be removed under reduced

pressure.

The resulting crude product can be purified by recrystallization or column chromatography to

yield N,N'-Bis(methoxymethyl)thiourea.

Predicted Spectroscopic Data
While specific experimental spectra for N,N'-Bis(methoxymethyl)thiourea are not readily

available, the expected characteristic signals based on its structure and data from analogous

thiourea derivatives are presented below.[7][8]
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Spectroscopy Functional Group
Expected Chemical Shift /
Wavenumber

¹H NMR O-CH₃ ~3.3 - 3.5 ppm (singlet)

N-CH₂-O
~4.8 - 5.2 ppm (doublet,

coupled to N-H)

N-H
~7.0 - 8.5 ppm (broad triplet,

coupled to CH₂)

¹³C NMR O-CH₃ ~55 - 60 ppm

N-CH₂-O ~70 - 75 ppm

C=S ~180 - 185 ppm

IR Spectroscopy N-H stretch ~3200 - 3400 cm⁻¹

C-H stretch ~2800 - 3000 cm⁻¹

C=S stretch ~1050 - 1250 cm⁻¹

C-O stretch ~1000 - 1100 cm⁻¹

Visualized Experimental Workflow
The following diagram illustrates the synthetic pathway for N,N'-Bis(methoxymethyl)thiourea.

Thiourea

+Paraformaldehyde

Methanol

N,N'-Bis(methoxymethyl)thioureaAminomethylationHeat (Reflux)

Click to download full resolution via product page
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Caption: Synthetic workflow for N,N'-Bis(methoxymethyl)thiourea.

Role in Drug Development and Research
Thiourea and its derivatives are a significant class of compounds in medicinal chemistry due to

their wide spectrum of biological activities.[1][9] These activities include anticancer,

antibacterial, antifungal, antiviral, and anti-inflammatory properties.[2][3] The biological activity

is often attributed to the ability of the thiourea moiety to form hydrogen bonds with biological

targets and to chelate metal ions.[7]

Anticancer Activity: Many thiourea derivatives have been investigated for their potential as

anticancer agents.[3] They have been shown to inhibit various enzymes and signaling

pathways involved in cancer progression.[1]

Antimicrobial Agents: The thiourea scaffold is present in a number of compounds with potent

antibacterial and antifungal activities.[2]

Enzyme Inhibition: The sulfur and nitrogen atoms in the thiourea core can act as binding

sites for various enzymes, leading to their inhibition.[3]

Catalysis: In organic synthesis, certain thiourea derivatives are utilized as organocatalysts,

highlighting their utility in the preparation of complex molecules.[10]

While the specific biological activities and potential applications of N,N'-
Bis(methoxymethyl)thiourea in drug development are not extensively documented, its

structure suggests that it could be a valuable intermediate in the synthesis of more complex

thiourea derivatives or could be explored for its own biological properties. The methoxymethyl

groups may influence its solubility and ability to act as a hydrogen bond donor or acceptor,

potentially modulating its interaction with biological targets. Further research is warranted to

fully elucidate the pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12736656?utm_src=pdf-body
https://www.mdpi.com/2624-8549/6/3/25
https://www.researchgate.net/publication/381130045_Biological_Applications_of_Thiourea_Derivatives_Detailed_Review
https://pmc.ncbi.nlm.nih.gov/articles/PMC10253887/
https://biointerfaceresearch.com/wp-content/uploads/2025/04/BRIAC152.023.pdf
https://www.chemrevlett.com/article_133274_0ab36092efb13eacbdcbe6960c4a6091.pdf
https://biointerfaceresearch.com/wp-content/uploads/2025/04/BRIAC152.023.pdf
https://www.mdpi.com/2624-8549/6/3/25
https://pmc.ncbi.nlm.nih.gov/articles/PMC10253887/
https://biointerfaceresearch.com/wp-content/uploads/2025/04/BRIAC152.023.pdf
https://pubs.rsc.org/en/content/articlelanding/2014/ob/c4ob00306c
https://www.benchchem.com/product/b12736656?utm_src=pdf-body
https://www.benchchem.com/product/b12736656?utm_src=pdf-body
https://www.benchchem.com/product/b12736656?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12736656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. mdpi.com [mdpi.com]

2. Design, Synthesis and Biological Activities of (Thio)Urea Benzothiazole Derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

3. biointerfaceresearch.com [biointerfaceresearch.com]

4. Substance Registry Services | US EPA [cdxapps.epa.gov]

5. PubChemLite - N,n'-bis(methoxymethyl)thiourea (C5H12N2O2S) [pubchemlite.lcsb.uni.lu]

6. researchgate.net [researchgate.net]

7. chemrevlett.com [chemrevlett.com]

8. Synthesis, characterization, and crystal structures of N,N′-bis(2-dialkylaminophenyl)thio‐
ureas - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea: a privileged motif for catalyst
development - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Molecular weight and formula of N,N'-
Bis(methoxymethyl)thiourea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12736656#molecular-weight-and-formula-of-n-n-bis-
methoxymethyl-thiourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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